Cas no 2228093-89-6 (methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate)

• Product Name: methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate
• CAS No: 2228093-89-6
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 6259239
• PubChem ID: 165867651
• Update Time: 2025-05-20

methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate
• EN300-1892339
• methyl 2-amino-2-(2-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)acetate
• 2228093-89-6

• Inchi： 1S/C14H19ClN2O4/c1-14(2,3)21-13(19)17-10-7-8(15)5-6-9(10)11(16)12(18)20-4/h5-7,11H,16H2,1-4H3,(H,17,19)
• InChI Key： YNRTWTFHZMMWDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate

Methyl 2-Amino-2-(2-{(tert-Butoxy)carbonylamino}-4-Chlorophenyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate (CAS No. 2228093-89-6) is a complex organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a methyl ester group, an amino group, and a tert-butoxy carbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile building block in the synthesis of various bioactive molecules.

The compound's structure is centered around a benzene ring substituted with a chlorine atom at the para position and an amino group at the ortho position. The amino group is further protected by a tert-butoxy carbonyl (Boc) group, which is a common protecting group in peptide synthesis. The acetate ester moiety attached to the benzene ring adds to the compound's reactivity and utility in organic transformations.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. For instance, researchers have utilized this compound as an intermediate in the synthesis of peptide analogs with potential anti-cancer properties. The Boc protecting group plays a crucial role in controlling the reactivity of the amino group during synthesis, ensuring precise control over the reaction pathway.

In addition to its role in peptide synthesis, methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate has been explored for its potential in medicinal chemistry. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it an ideal candidate for constructing complex molecular architectures. Recent advancements in asymmetric synthesis have further expanded its utility, enabling the construction of enantioselective compounds with high optical purity.

The compound's stability and reactivity have also been studied extensively. Research indicates that the tert-butoxy carbonyl group provides excellent protection under mild reaction conditions, making it suitable for use in multi-step synthesis protocols. Furthermore, the methyl ester group can be readily converted into other functional groups, such as carboxylic acids or amides, depending on the desired outcome of the synthesis.

From an industrial perspective, methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate has found applications in the production of specialty chemicals and advanced materials. Its ability to act as a chiral auxiliary or a directing group in organic transformations has made it a valuable tool in process development.

In conclusion, methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetate (CAS No. 2228093-89-6) is a multifaceted compound with wide-ranging applications in organic synthesis and pharmaceutical chemistry. Its unique structure, combined with its reactivity and stability, positions it as an essential building block for constructing complex molecules with potential therapeutic value. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in modern chemical science.